Cas no 918435-37-7 (1,3,4-Thiadiazole, 2-isocyanato-5-[(4-methylphenoxy)methyl]-)

• Product Name: 1,3,4-Thiadiazole, 2-isocyanato-5-[(4-methylphenoxy)methyl]-
• CAS No: 918435-37-7
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• CID: 775942
• PubChem ID: 71427164
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2-isocyanato-5-[(4-methylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-isocyanato-5-[(4-methylphenoxy)methyl]-
• 2-isocyanato-5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazole
• 918435-37-7
• SCHEMBL4613500
• DTXSID20845910

• Inchi： 1S/C11H9N3O2S/c1-8-2-4-9(5-3-8)16-6-10-13-14-11(17-10)12-7-15/h2-5H,6H2,1H3
• InChI Key： MXVOYIRGGROSSW-UHFFFAOYSA-N
• SMILES： S1C(N=C=O)=NN=C1COC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 247.04154771g/mol
• Monoisotopic Mass: 247.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.7Ų